3-(3,5-dimethoxybenzamido)-N-(p-tolyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(3,5-dimethoxybenzoyl)amino]-N-(4-methylphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C25H22N2O5/c1-15-8-10-17(11-9-15)26-25(29)23-22(20-6-4-5-7-21(20)32-23)27-24(28)16-12-18(30-2)14-19(13-16)31-3/h4-14H,1-3H3,(H,26,29)(H,27,28)
• InChI Key: BDVSMRMVQHDCFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC(=CC(=C4)OC)OC
• Molecular Formula: C25H22N2O5
• Molecular Weight: 430.5 g/mol

Description

3-(3,5-dimethoxybenzamido)-N-(p-tolyl)benzofuran-2-carboxamide, also known as DMTBF, is a synthetic compound that has gained interest in scientific research due to its potential applications in the field of medicine. DMTBF is a benzofuran derivative that has been shown to have various biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

Synthesis and Chemical Properties

Research has explored the synthesis of novel heterocyclic compounds derived from benzofuran carboxamide derivatives. For example, novel compounds have been synthesized for potential use as anti-inflammatory and analgesic agents, showcasing the versatility of benzofuran derivatives in drug development (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Additionally, studies have focused on the intermolecular reactions involving carboxamides, highlighting the chemical reactivity of compounds related to 3-(3,5-dimethoxybenzamido)-N-(p-tolyl)benzofuran-2-carboxamide and their utility in creating complex molecular structures (Wang and Widenhoefer, 2004).

Biological Evaluation and Potential Therapeutic Applications

Benzofuran carboxamide derivatives have been synthesized and evaluated for their antimicrobial, anti-inflammatory, and antioxidant activities. These studies indicate the potential of benzofuran derivatives in developing new bioactive chemical entities for treating various diseases (Lavanya, Sribalan, & Padmini, 2017). The antimicrobial and antioxidant properties of these compounds suggest their usefulness in creating novel treatments for infections and oxidative stress-related conditions.

Potential in Drug Discovery and Development

The exploration of benzofuran carboxamide derivatives extends to their antiproliferative activities, indicating their potential in cancer research. The design and synthesis of these compounds involve evaluating their effects on various cancer cell lines, contributing valuable insights into their therapeutic potential (Youssef, El-Moneim, Fathalla, & Nafie, 2020). Furthermore, some derivatives have been studied for their affinity towards specific receptors, providing a basis for developing targeted therapies (Xu, Tu, Jones, Vangveravong, Wheeler, & Mach, 2005).